Cas no 658710-30-6 (Cinnoline, 6-nitro-4-phenoxy-)

• Product Name: Cinnoline, 6-nitro-4-phenoxy-
• CAS No: 658710-30-6
• MF: C₁₄H₉N₃O₃
• MW: 267.239562749863
• CID: 1694303
• Update Time: 2024-09-02

Cinnoline, 6-nitro-4-phenoxy- Chemical and Physical Properties

Names and Identifiers

• Cinnoline, 6-nitro-4-phenoxy-

• Inchi： 1S/C14H9N3O3/c18-17(19)10-6-7-13-12(8-10)14(9-15-16-13)20-11-4-2-1-3-5-11/h1-9H
• InChI Key： LLMORQYYQVVWOG-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C([N+]([O-])=O)C=C2)=C(OC2=CC=CC=C2)C=N1

Computed Properties

• Exact Mass: 267.06447

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Melting Point: 190-191 °C
• Boiling Point: 469.6±48.0 °C(Predicted)
• PSA: 78.15
• pka: 0.50±0.10(Predicted)